Cas no 16727-28-9 (6-Nitroquinolin-8-ol)

• Product Name: 6-Nitroquinolin-8-ol
• CAS No: 16727-28-9
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD00466084
• CID: 121847
• PubChem ID: 605332
• Update Time: 2025-04-18

6-Nitroquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

• 6-Nitroquinolin-8-ol
• 8-Hydroxy-6-nitroquinoline
• 8-Quinolinol, 6-nitro-
• 6-Nitro-8-chinolinol
• 6-Nitro-8-quinolinol
• 6-Nitro-chinolin-8-ol
• 6-nitro-quinolin-8-ol
• 8-Quinolinol,6-nitro
• F0907-4179
• Quinolin-8-ol,6-nitro
• 6-Nitroquinolin-8-ol, 8-Hydroxy-6-nitro-1-azanaphthalene
• MLS000682078
• SMR000313481
• ZERO/000196
• 6-Nitro-8-quinolinol #
• Quinolin-8-ol, 6-nitro-
• Oprea1_075023
• Oprea1_057596
• cid_605332
• BDBM49874
• BVBQGQLGXJDKLZ-UHFFFAOYSA-N
• HMS2640N17
• KUC104588N
• SBB001523
• STK051450
• BBL007740
• ZB00
• AKOS001748751
• SCHEMBL2167844
• EN300-97609
• SB67531
• EU-0052111
• DTXSID90345533
• SR-01000523979
• MFCD00466084
• FT-0621270
• 16727-28-9
• PS-3645
• KSC-8-124
• SR-01000523979-1
• W-205965
• CHEMBL1330558
• DB-081051

• MDL： MFCD00466084
• Inchi： 1S/C9H6N2O3/c12-8-5-7(11(13)14)4-6-2-1-3-10-9(6)8/h1-5,12H
• InChI Key： BVBQGQLGXJDKLZ-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2=CC=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.9

Experimental Properties

• Density: 1.496
• Boiling Point: 405.7°Cat760mmHg
• Flash Point: 199.2°C
• Refractive Index: 1.728
• PSA: 78.94000
• LogP: 2.37180

6-Nitroquinolin-8-ol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：